Cas no 1806854-59-0 (3-(Bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-methanol)

• Product Name: 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-methanol
• CAS No: 1806854-59-0
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4880222
• Update Time: 2025-05-25

3-(Bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C9H7BrF2N2O/c10-2-5-1-6(3-13)7(4-15)14-8(5)9(11)12/h1,9,15H,2,4H2
• InChI Key： AULAGYLWGVAQKK-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=C(CO)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 0.9
• Topological Polar Surface Area: 56.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-methanol

3-(Bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-methanol: A Comprehensive Overview

3-(Bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-methanol, also known by its CAS number 1806854-59-0, is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its pyridine ring structure, which serves as the central framework for various functional groups. The presence of a bromomethyl group at position 3, a cyano group at position 5, a difluoromethyl group at position 2, and a hydroxymethane group at position 6 makes this molecule highly versatile and reactive.

The synthesis of 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-methanol typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation or reduction processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and improved purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and minimize side reactions during the formation of the pyridine derivative.

The structural complexity of this compound contributes to its unique chemical properties. The bromomethyl group imparts electrophilic reactivity, making it suitable for nucleophilic substitution reactions. The cyano group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain transformations. The difluoromethyl group adds steric hindrance and fluorophilicity, which are critical for applications in drug design where fluorinated compounds are often preferred due to their enhanced pharmacokinetic profiles.

Recent studies have highlighted the potential of 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-methanol as a building block in medicinal chemistry. Its ability to undergo various functional group transformations makes it an ideal candidate for constructing bioactive molecules. For example, researchers have utilized this compound as a precursor for synthesizing inhibitors targeting key enzymes involved in cancer progression. The hydroxymethane group at position 6 provides an additional site for functionalization, enabling the attachment of bioisosteric groups or ligands that can modulate biological activity.

In addition to its role in drug discovery, this compound has shown promise in agrochemical applications. Its ability to interact with various biological targets makes it a potential candidate for developing pesticides or herbicides with improved efficacy and reduced environmental impact. Recent research has focused on evaluating its photostability and bioavailability under field conditions to assess its suitability for agricultural use.

The physical properties of 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-methanol, such as solubility, melting point, and stability under different conditions, are critical factors influencing its practical applications. Studies have demonstrated that this compound exhibits moderate solubility in polar solvents due to the presence of hydrophilic groups like the hydroxymethane moiety. Its stability under thermal and photochemical conditions has been evaluated using advanced analytical techniques like NMR spectroscopy and mass spectrometry.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological systems. These computational studies complement experimental findings and guide the design of more efficient derivatives with tailored properties.

In conclusion, 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-methanol represents a valuable molecule with significant potential across multiple disciplines. Its unique structural features and reactivity make it an attractive target for further research and development in areas ranging from drug discovery to agrochemical innovation. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an increasingly important role in addressing complex scientific challenges.